6-[(6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]quinoxaline

• IUPAC Name: (6-fluoro-2-methyl-3,4-dihydro-2H-quinolin-1-yl)-quinoxalin-6-ylmethanone
• InChI: InChI=1S/C19H16FN3O/c1-12-2-3-13-10-15(20)5-7-18(13)23(12)19(24)14-4-6-16-17(11-14)22-9-8-21-16/h4-12H,2-3H2,1H3
• InChI Key: ADPKAOPUNVULGG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(N1C(=O)C3=CC4=NC=CN=C4C=C3)C=CC(=C2)F
• Molecular Formula: C19H16FN3O
• Molecular Weight: 321.3 g/mol

Description

6-[(6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]quinoxaline, commonly known as FMQ, is a synthetic compound that has gained significant attention in the field of scientific research. It belongs to the family of quinoxaline derivatives and has been extensively studied for its potential applications in various fields of research.

Mechanism of Action

The exact mechanism of action of FMQ is not fully understood. However, it has been proposed that FMQ acts by inhibiting the activity of specific enzymes or proteins that are involved in various cellular processes. FMQ has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. FMQ has also been found to inhibit the activity of protein kinase C, an enzyme that is involved in various cellular signaling pathways.
Biochemical and Physiological Effects:
FMQ has been found to exhibit various biochemical and physiological effects. It has been found to induce apoptosis, a process of programmed cell death, in cancer cells. FMQ has also been found to inhibit the growth of various bacteria and viruses. Moreover, FMQ has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Advantages and Limitations for Lab Experiments

FMQ has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. Moreover, it exhibits high purity and stability, which makes it suitable for various experiments. However, FMQ has some limitations as well. It is a relatively new compound, and its properties and applications are still being studied. Moreover, the exact mechanism of action of FMQ is not fully understood, which limits its potential applications.

Future Directions

There are several future directions for the study of FMQ. One potential direction is the study of its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Moreover, the study of the structure-activity relationship of FMQ can lead to the development of more potent derivatives. Furthermore, the development of new synthetic methods for the synthesis of FMQ can improve its yield and purity. Additionally, the study of the toxicity and pharmacokinetics of FMQ can help in its potential use as a therapeutic agent.
Conclusion:
In conclusion, FMQ is a synthetic compound that has gained significant attention in the field of scientific research. It exhibits various biochemical and physiological effects and has potential applications in various fields of research. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of FMQ have been discussed in this paper. Further research is needed to fully understand the properties and potential applications of FMQ.

Scientific Research Applications

FMQ has been extensively studied for its potential applications in various fields of research. It has been found to exhibit antitumor, antimicrobial, and antiviral activities. FMQ has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Moreover, FMQ has been used as a fluorescent probe for the detection of metal ions in biological systems.